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Compound of Interest

Compound Name: T14-A24

Cat. No.: B12376502

This document provides essential safety and logistical information for the handling and disposal
of T14-A24, a potent, volatile, and readily absorbed cytotoxic agent. Adherence to these
guidelines is critical to ensure the safety of all laboratory personnel.

Hazard Assessment and PPE Selection

T14-A24 is a synthetic compound with known high cytotoxicity. It is a volatile liquid at room
temperature and can be absorbed through dermal contact, inhalation, and ingestion. The
primary hazards associated with T14-A24 are acute toxicity, skin irritation, and serious eye
damage. The following table summarizes the required PPE for handling T14-A24.
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Personal Protective

. Specification Purpose
Equipment
Prevents dermal absorption.
o Double-gloving is required due
Gloves Nitrile, double-gloved

to the high permeability of T14-
A24.

Eye Protection

Chemical splash goggles with

a face shield

Protects against splashes and

vapors.

Respiratory Protection

Full-face respirator with a
combination organic
vapor/acid gas/particulate
(P100) cartridge

Required when handling open
containers or when there is a

risk of aerosolization.

Body Protection

Chemical-resistant, disposable

lab coat with tight-fitting cuffs

Provides a barrier against

splashes and contamination.

Foot Protection

Closed-toe, chemical-resistant

shoes

Protects feet from spills.

Operational Plan: Handling and Storage

All handling of T14-A24 must be conducted within a certified chemical fume hood with a face

velocity of at least 100 feet per minute. The work area should be clearly demarcated and

restricted to authorized personnel only.

Experimental Protocol: Preparation of a 10mM T14-A24

Solution

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood is operational and the sash is at the appropriate height.

o Weighing: Tare a clean, dry, and sealed weighing vial on an analytical balance. Using a new,

clean spatula, carefully transfer the required mass of T14-A24 into the vial inside the fume

hood. Seal the vial before removing it from the fume hood to the balance.
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Solubilization: In the fume hood, uncap the vial and add the appropriate volume of pre-

chilled, sterile DMSO with a calibrated pipette.

Mixing: Gently vortex the solution until the T14-A24 is completely dissolved.

Aliquoting: Aliquot the solution into smaller, single-use vials. Clearly label each vial with the

compound name, concentration, date, and your initials.

Storage: Store the aliquots in a clearly labeled, secondary container in a -80°C freezer.

Start: Don PPE |—>

‘Weigh T14-A24 in Fume Hood |—>| Add DMSO in Fume Hood

—>| Vortex to Dissolve |—>| Aliquot into Single-Use Vials |—>| Store at -80°C |—>| End: Decontaminate & Doff PPE

Handling T14-A24?

}
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Work in Chemical Fume Hood

) )

!

Double Nitrile Gloves

Goggles & Face Shield Chemical-Resistant Lab Coat

Full-Face Respirator
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T14-A24 Spill Occurs

!

Evacuate Immediate Area

!

Alert Supervisor & EHS

!

Don Appropriate PPE for Cleanup

!

Contain Spill with Absorbent Material

!

Neutralize with 5% Sodium Bicarbonate

!

Collect Waste in Hazardous Waste Container

!

Decontaminate Area
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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